5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 5-(5-formyl-1-methylpyrrol-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H9N3O/c1-15-11(8-16)2-3-12(15)10-4-9(5-13)6-14-7-10/h2-4,6-8H,1H3
• InChI Key: HDRXDIYOVPQUOU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C2=CN=CC(=C2)C#N)C=O

Description

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile is a chemical compound with the molecular formula C12H9N3O and a molecular weight of 211.22 g/mol . It is characterized by the presence of a formyl group, a methyl group, and a nicotinonitrile moiety attached to a pyrrole ring. This compound is primarily used for research purposes and is not intended for human use .

Preparation Methods

The synthesis of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile involves several steps. One common synthetic route includes the reaction of 5-formyl-1-methyl-1H-pyrrole-2-carboxylic acid with nicotinonitrile under specific reaction conditions . The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the desired product is obtained in good yield . Industrial production methods may involve bulk custom synthesis and procurement to meet research demands .

Chemical Reactions Analysis

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid under appropriate conditions.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The pyrrole ring can undergo electrophilic substitution reactions, where the hydrogen atoms are replaced by other substituents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like LiAlH4, and electrophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: Researchers use this compound to investigate its potential biological activities and interactions with biomolecules.

Medicine: It serves as a starting material for the development of pharmaceutical compounds and drug discovery.

Industry: The compound is utilized in the production of specialty chemicals and materials for various industrial applications.

Mechanism of Action

The mechanism of action of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the nitrile group can undergo hydrolysis to form carboxylic acids. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile can be compared with other similar compounds such as:

2-Formyl-5-methyl-1H-pyrrole-1-yl derivatives: These compounds share a similar pyrrole ring structure but differ in the position and type of substituents.

Nicotinonitrile derivatives: These compounds have a nicotinonitrile moiety but may have different substituents on the pyrrole ring.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .